Cas no 82372-64-3 (1,4-Cyclohexadiene-1-carboxaldehyde, 4,5-dimethyl-)

82372-64-3 structure
Product name:1,4-Cyclohexadiene-1-carboxaldehyde, 4,5-dimethyl-
1,4-Cyclohexadiene-1-carboxaldehyde, 4,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Cyclohexadiene-1-carboxaldehyde, 4,5-dimethyl-
- 4,5-dimethylcyclohexa-1,4-diene-1-carbaldehyde
- DTXSID10515458
- 82372-64-3
-
- Inchi: InChI=1S/C9H12O/c1-7-3-4-9(6-10)5-8(7)2/h4,6H,3,5H2,1-2H3
- InChI Key: WMJFXQOLIMTQAB-UHFFFAOYSA-N
- SMILES: CC1=C(CC(=CC1)C=O)C
Computed Properties
- Exact Mass: 136.088815002g/mol
- Monoisotopic Mass: 136.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 17.1Ų
1,4-Cyclohexadiene-1-carboxaldehyde, 4,5-dimethyl- Related Literature
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Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
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Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
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Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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